2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid

• CAS No.: 573-78-4
• Molecular Formula: C16H11F3O4
• Molecular Weight: 324.25 g/mol
• IUPAC Name: 2-(2,2,2-trifluoro-1-phenylethoxy)carbonylbenzoic acid
• InChI: InChI=1S/C16H11F3O4/c17-16(18,19)13(10-6-2-1-3-7-10)23-15(22)12-9-5-4-8-11(12)14(20)21/h1-9,13H,(H,20,21)
• InChI Key: SQHLLFOWMYBRLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(F)(F)F)OC(=O)C2=CC=CC=C2C(=O)O

Description

2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid is an organic compound with the molecular formula C16H11F3O4 It is characterized by the presence of a trifluoromethyl group attached to a phenylethoxy moiety, which is further connected to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid typically involves the reaction of 2,2,2-trifluoro-1-phenylethanol with phthalic anhydride in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction mechanism involves the nucleophilic attack of the hydroxyl group of 2,2,2-trifluoro-1-phenylethanol on the carbonyl carbon of phthalic anhydride, followed by the elimination of water to form the ester linkage.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction efficiency and yield. The use of advanced catalysts and reaction conditions can further enhance the production process, making it more cost-effective and scalable for large-scale applications.

Chemical Reactions Analysis

Types of Reactions

2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol or aldehyde.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines and thiols can be employed under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or aldehydes. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity to these targets, leading to increased potency and selectivity. The ester linkage may also play a role in modulating the compound’s stability and bioavailability.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,2,2-Trifluoro-1-methylethylidene)hydrazide]benzoic acid
• 2-[(1S)-2,2,2-Trifluoro-1-methylethyl]hydrazide]benzoic acid
• 2-[(2-Methoxyethoxy)carbonyl]benzoic acid

Uniqueness

2-[(2,2,2-Trifluoro-1-phenylethoxy)carbonyl]benzoic acid is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical and physical properties. This group enhances the compound’s lipophilicity, metabolic stability, and binding affinity to molecular targets, making it a valuable compound in various research applications.